Cas no 63238-68-6 (Hypaconine)

• Product Name: Hypaconine
• CAS No: 63238-68-6
• MF: C₂₄H₃₉NO₈
• MW: 469.568368196487
• CID: 1123817
• Update Time: 2025-04-20

Hypaconine Chemical and Physical Properties

Names and Identifiers

• Hypaconine
• (1alpha,6alpha,14alpha,15alpha,16beta)-1,6,16-Trimethoxy-4-(methoxymethyl)-20-methylaconitane-8,13,14,15-tetrol
• 3-Deoxymesaconine
• (1S,2R,3R,4R,5R,6S,7S,8R,9R,10R,13S,16S,17R,18R)-6,16,18-Trimethoxy-13-(methoxymethyl)-11-methyl-11-
• D84923
• CID 162343275

• Inchi： 1S/C24H39NO8/c1-25-9-21(10-30-2)7-6-12(31-3)23-11-8-22(28)18(26)13(11)24(29,19(27)20(22)33-5)14(17(23)25)15(32-4)16(21)23/h11-20,26-29H,6-10H2,1-5H3
• InChI Key： BQTYHFZQSAKNQU-UHFFFAOYSA-N
• SMILES： OC12C(C(C3(C(C1C(C3)C13C(CCC4(COC)CN(C)C1C2C(C34)OC)OC)O)O)OC)O

Computed Properties

• Exact Mass: 469.26756720 g/mol
• Monoisotopic Mass: 469.26756720 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 830
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 121
• Molecular Weight: 469.6

Experimental Properties

• Color/Form: Powder
• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (35 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aconitane-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Aconitane-type diterpenoid alkaloids